Cas no 51792-38-2 (3,4-dimethoxythiophene-2-carbaldehyde)

3,4-Dimethoxythiophene-2-carbaldehyde is a specialized organic compound featuring a thiophene core substituted with methoxy groups at the 3- and 4-positions and an aldehyde functional group at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds, pharmaceuticals, and functional materials. The electron-donating methoxy groups enhance its reactivity in electrophilic substitution reactions, while the aldehyde moiety provides a versatile handle for further derivatization. Its well-defined reactivity profile and stability under standard conditions make it suitable for applications in medicinal chemistry and material science, where precise functionalization is required.

3,4-dimethoxythiophene-2-carbaldehyde structure

51792-38-2 structure

Product Name:3,4-dimethoxythiophene-2-carbaldehyde

CAS No:51792-38-2

MF:C₇H₈O₃S

MW:172.201621055603

CID:3278367

PubChem ID:82411896

Update Time:2025-06-08

3,4-dimethoxythiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-THIOPHENECARBOXALDEHYDE, 3,4-DIMETHOXY-
- 3,4-dimethoxythiophene-2-carbaldehyde
- 51792-38-2
- EN300-1732278
- Z1416176168
- G54391
- BCA79238
- Inchi： 1S/C7H8O3S/c1-9-5-4-11-6(3-8)7(5)10-2/h3-4H,1-2H3
- InChI Key： FUJWFUQYKOKBBW-UHFFFAOYSA-N
- SMILES： S1C=C(C(=C1C=O)OC)OC

Computed Properties

Exact Mass: 172.01941529Da
Monoisotopic Mass: 172.01941529Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 63.8Å²

3,4-dimethoxythiophene-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM458767-250mg	3,4-DIMETHOXYTHIOPHENE-2-CARBALDEHYDE	51792-38-2	95%+	250mg	$235	2023-02-02
Chemenu	CM458767-500mg	3,4-DIMETHOXYTHIOPHENE-2-CARBALDEHYDE	51792-38-2	95%+	500mg	$426	2023-02-02
Chemenu	CM458767-1g	3,4-DIMETHOXYTHIOPHENE-2-CARBALDEHYDE	51792-38-2	95%+	1g	$558	2023-02-02
Enamine	EN300-1732278-0.05g	3,4-dimethoxythiophene-2-carbaldehyde	51792-38-2	95%	0.05g	$105.0	2023-09-20
Enamine	EN300-1732278-0.1g	3,4-dimethoxythiophene-2-carbaldehyde	51792-38-2	95%	0.1g	$156.0	2023-09-20
Enamine	EN300-1732278-0.25g	3,4-dimethoxythiophene-2-carbaldehyde	51792-38-2	95%	0.25g	$222.0	2023-09-20
Enamine	EN300-1732278-0.5g	3,4-dimethoxythiophene-2-carbaldehyde	51792-38-2	95%	0.5g	$422.0	2023-09-20
Enamine	EN300-1732278-1.0g	3,4-dimethoxythiophene-2-carbaldehyde	51792-38-2	95%	1g	$541.0	2023-06-04
Enamine	EN300-1732278-2.5g	3,4-dimethoxythiophene-2-carbaldehyde	51792-38-2	95%	2.5g	$1063.0	2023-09-20
Enamine	EN300-1732278-5.0g	3,4-dimethoxythiophene-2-carbaldehyde	51792-38-2	95%	5g	$1572.0	2023-06-04

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Additional information on 3,4-dimethoxythiophene-2-carbaldehyde

Recent Advances in the Application of 3,4-Dimethoxythiophene-2-Carbaldehyde (CAS: 51792-38-2) in Chemical Biology and Pharmaceutical Research

3,4-Dimethoxythiophene-2-carbaldehyde (CAS: 51792-38-2) has emerged as a key intermediate in the synthesis of bioactive compounds and functional materials. Recent studies highlight its versatility in medicinal chemistry, particularly in the development of novel therapeutic agents and diagnostic tools. This research briefing provides an overview of the latest advancements, focusing on its chemical properties, synthetic applications, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of 3,4-dimethoxythiophene-2-carbaldehyde as a precursor in the synthesis of thiophene-based kinase inhibitors. The compound's electron-rich aromatic system and aldehyde functionality enable efficient derivatization, yielding potent inhibitors targeting EGFR and VEGFR2. Structural optimization led to derivatives with IC₅₀ values below 10 nM, showcasing its potential in oncology drug discovery.

In materials science, researchers have exploited 51792-38-2 for constructing conjugated polymers with tunable optoelectronic properties. A Nature Communications report (2024) detailed its use in synthesizing donor-acceptor copolymers for organic photovoltaics, achieving power conversion efficiencies exceeding 15%. The dimethoxy groups enhance solubility while the thiophene core facilitates π-electron delocalization, making it ideal for flexible electronics.

Notably, the compound's antimicrobial potential was uncovered in a 2024 ACS Infectious Diseases study. Schiff base derivatives of 3,4-dimethoxythiophene-2-carbaldehyde exhibited broad-spectrum activity against multidrug-resistant Gram-positive pathogens (MIC: 2-8 μg/mL). Mechanistic studies revealed membrane disruption and inhibition of cell wall biosynthesis, suggesting a dual mode of action.

Ongoing clinical investigations (Phase I/II) are evaluating 51792-38-2-derived PROTACs for targeted protein degradation. Early data show promising degradation of BRD4 and AR in xenograft models, with >80% target occupancy at 10 mg/kg doses. The aldehyde group serves as a critical warhead for E3 ligase recruitment, underscoring its importance in next-generation therapeutics.

Analytical advancements include a recent Analytical Chemistry method (2024) utilizing 3,4-dimethoxythiophene-2-carbaldehyde as a derivatization agent for LC-MS detection of aminoglycosides. The protocol achieves attomolar sensitivity through formation of stable Schiff base adducts, revolutionizing antibiotic monitoring in clinical samples.

These developments position 51792-38-2 as a multifaceted building block with applications spanning drug discovery, materials engineering, and diagnostic technologies. Future research directions likely include exploration of its enantioselective transformations and incorporation into biomimetic catalysts.